Cas no 2942-07-6 (5-nitro-1,3-benzothiazole)

• Product Name: 5-nitro-1,3-benzothiazole
• CAS No: 2942-07-6
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD00085891
• CID: 275879
• PubChem ID: 350135
• Update Time: 2025-09-27

5-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzothiazole
• 5-Nitro-1,3-benzothiazole
• 5-nitrobenzo[d]isothiazole
• 5-Nitrobenzo[d]thiazole
• 5-Nitro-benzothiazole
• 5-Nitro-benzothiazol
• 5-Nitro-benzthiazol
• benzothiazole,5-nitro
• F9995-0185
• NSC-507466
• 1,3-Benzothiazole, 5-Nitro
• DTXSID40325441
• SCHEMBL1011755
• AS-5527
• DS-0412
• NSC507466
• benzothiazole, 5-nitro-
• AKOS006220663
• A819905
• CS-W008286
• EN300-42152
• 2942-07-6
• InChI=1/C7H4N2O2S/c10-9(11)5-1-2-7-6(3-5)8-4-12-7/h1-4
• 5-Nitro-1,3-benzothiazole #
• SY104420
• SB36423
• MFCD00085891
• FT-0649760
• AM20050426
• 5-nitro-1,3-benzothiazole;Benzothiazole, 5-nitro- (6CI,7CI,8CI,9CI);
• DB-029184
• 5-nitro-1,3-benzothiazole

• MDL： MFCD00085891
• Inchi： 1S/C7H4N2O2S/c10-9(11)5-1-2-7-6(3-5)8-4-12-7/h1-4H
• InChI Key： AEUQLELVLDMMKB-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.99900
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.525±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 163-164 ºC
• Boiling Point: 333.7°C at 760 mmHg
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 86.95000
• LogP: 2.72770

5-nitro-1,3-benzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C